Cas no 1339799-58-4 (N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline)

• Product Name: N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline
• CAS No: 1339799-58-4
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5207872
• PubChem ID: 64500370
• Update Time: 2025-07-19

N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(3-Methylcyclopentyl)-4-(methylsulfanyl)aniline
• n-(3-Methylcyclopentyl)-4-(methylthio)aniline
• Benzenamine, N-(3-methylcyclopentyl)-4-(methylthio)-
• N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline

• Inchi： 1S/C13H19NS/c1-10-3-4-12(9-10)14-11-5-7-13(15-2)8-6-11/h5-8,10,12,14H,3-4,9H2,1-2H3
• InChI Key： SULPYVWNUJFNHE-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NC1CCC(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Additional information on N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline

Introduction to N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline (CAS No. 1339799-58-4)

N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline, identified by its CAS number 1339799-58-4, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a cyclopentyl group and a methylsulfanyl substituent on an aniline backbone suggests a rich chemical diversity that can be exploited for various biochemical interactions.

The compound's structure, featuring aromatic and aliphatic moieties, makes it an intriguing candidate for further investigation in medicinal chemistry. Specifically, the 3-methylcyclopentyl group contributes to the steric and electronic environment of the molecule, which can influence its binding affinity to biological targets. In contrast, the 4-(methylsulfanyl)aniline moiety introduces a polar sulfanyl group, enhancing solubility and potentially facilitating interactions with polar residues in proteins.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including pharmacokinetic parameters and binding affinities. Studies have shown that the combination of cycloalkyl and aryl groups in N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline can lead to compounds with enhanced bioavailability and reduced toxicity. These findings align with current trends in drug discovery, where structural optimization is key to developing effective therapeutics.

In the context of modern pharmaceutical research, N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline represents a promising scaffold for designing novel drugs. Its unique structural features make it a versatile building block for further derivatization, allowing chemists to explore a wide range of pharmacological activities. For instance, modifications at the methylsulfanyl group could lead to compounds with improved metabolic stability or altered receptor selectivity.

The compound's potential applications extend beyond traditional drug development. It has shown promise in the synthesis of advanced materials and specialty chemicals, where its structural rigidity and functional groups contribute to enhanced performance characteristics. Researchers are exploring its use in creating novel polymers and coatings that exhibit improved durability and chemical resistance.

The synthesis of N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Evaluation of N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline's biological activity has revealed intriguing insights into its potential therapeutic effects. Preclinical studies indicate that it may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment. The compound's ability to modulate specific signaling pathways makes it a valuable candidate for further investigation in these areas.

The role of computational modeling in understanding the behavior of complex molecules like N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide detailed insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental data, enabling researchers to make informed decisions about structural modifications and optimization strategies.

The future prospects for N-(3-methylcyclopentyl)-4-(methylsulfanyl)aniline are promising, with ongoing research aimed at uncovering new applications and refining synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this field. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing global health challenges.